Cas no 246021-98-7 (1-(4-(4-Chlorophenyl)-2-thiazolyl-1'-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol)

• Product Name: 1-(4-(4-Chlorophenyl)-2-thiazolyl-1'-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol
• CAS No: 246021-98-7
• CID: 4642812
• Update Time: 2025-05-21

1-(4-(4-Chlorophenyl)-2-thiazolyl-1'-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-CHLOROPHENYL))-2-THIAZOLYL-1'-TERT-BUTYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL
• 1-(4-(4-Chlorophenyl)-2-thiazolyl-1'-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol

Additional information on 1-(4-(4-Chlorophenyl)-2-thiazolyl-1'-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol

Compound CAS No 246021-98-7: 1-(4-(4-Chlorophenyl)-2-thiazolyl)-1'-tert-butyl-3,3'-dimethyl-5-hydroxy-4,5'-bipyrazole

Compound CAS No 246021-98-7, also known as 1-(4-(4-Chlorophenyl)-2-thiazolyl)-1'-tert-butyl-3,3'-dimethyl-5-hydroxy-4,5'-bipyrazole, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has been the subject of recent research due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by the presence of a thiazole ring, which is fused with a bipyrazole system. The substitution pattern includes a tert-butyl group, two methyl groups, and a hydroxyl group, which contribute to its chemical reactivity and physical properties. The presence of a chlorophenyl group further enhances its electronic properties, making it a versatile molecule for various chemical reactions.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored different synthetic pathways to optimize the yield and purity of the compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method has been particularly effective in forming the bipyrazole core structure, which is critical for the compound's functionality.

In terms of applications, this compound has shown promise in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in these conditions, highlighting its therapeutic potential.

Beyond pharmaceutical applications, this compound has also been investigated for its use in materials science. Its electronic properties make it a suitable candidate for applications in organic electronics, such as in the development of new types of sensors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and stability.

The environmental impact of this compound has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity under various conditions. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial and medical applications.

In conclusion, Compound CAS No 246021-98-7 represents a significant advancement in organic chemistry due to its versatile structure and wide range of potential applications. Ongoing research continues to uncover new insights into its properties and uses, positioning it as an important molecule in both academic and industrial settings.